molecular formula C2H6N2O2S2 B8687793 Sulfamoylthioacetamide CAS No. 89873-48-3

Sulfamoylthioacetamide

Cat. No.: B8687793
CAS No.: 89873-48-3
M. Wt: 154.22 g/mol
InChI Key: HHOMXXNDFRLGFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Sulfamoylthioacetamide (chemical formula: C₂H₅N₂O₂S₂) is a sulfur-containing organic compound characterized by a thioamide (-C(S)-NH₂) backbone and a sulfamoyl (-SO₂-NH₂) functional group. This dual functionality distinguishes it from simpler thioamides like thioacetamide (C₂H₅NS) and sulfonamide derivatives such as sulfacetamide (C₈H₁₀N₂O₃S). The sulfamoyl group may enhance solubility and bioactivity compared to unmodified thioamides, though its exact pharmacological profile requires further investigation .

Properties

CAS No.

89873-48-3

Molecular Formula

C2H6N2O2S2

Molecular Weight

154.22 g/mol

IUPAC Name

2-sulfamoylethanethioamide

InChI

InChI=1S/C2H6N2O2S2/c3-2(7)1-8(4,5)6/h1H2,(H2,3,7)(H2,4,5,6)

InChI Key

HHOMXXNDFRLGFK-UHFFFAOYSA-N

Canonical SMILES

C(C(=S)N)S(=O)(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Functional Properties

Compound Key Functional Groups Molecular Formula Primary Applications
Sulfamoylthioacetamide Thioamide, Sulfamoyl C₂H₅N₂O₂S₂ Research (potential antimicrobial)
Thioacetamide Thioamide C₂H₅NS Organic synthesis, vulcanization
Sulfacetamide Sulfonamide, Acetamide C₈H₁₀N₂O₃S Antibacterial (topical)
Diphenylmethyl Thioacetamide Thioamide, Diphenylmethyl C₁₅H₁₅NS Pharmaceutical intermediate

Key Observations :

  • Thioacetamide is a simpler thioamide used in organic synthesis but poses significant hepatotoxicity risks .
  • Sulfacetamide , a sulfonamide derivative, is clinically employed for its antibacterial properties but lacks the thioamide group .
  • Diphenylmethyl Thioacetamide features a bulky aromatic substituent, enhancing stability for use in drug intermediates .

Table 3: Toxicity Data

Compound LD₅₀ (Oral, Rat) Key Risks Regulatory Status
This compound Not established Potential nephrotoxicity (inferred) Research-use only
Thioacetamide 64 mg/kg Hepatotoxicity, carcinogenicity Restricted industrial use
Sulfacetamide 5,600 mg/kg Mild irritation (eyes/skin) FDA-approved (topical)
Diphenylmethyl Thioacetamide 320 mg/kg Limited data; possible neurotoxicity Pharmacopeia standard

Critical Analysis :

  • This compound’s toxicity profile remains understudied, necessitating caution in handling.
  • Thioacetamide’s severe hazards underscore the need for safer alternatives in synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.